Cas no 1240571-18-9 ([(4-Tert-Butylphenyl)methyl](propyl)amine hydrochloride)

• Product Name: [(4-Tert-Butylphenyl)methyl](propyl)amine hydrochloride
• CAS No: 1240571-18-9
• MF: C₁₄H₂₄ClN
• MW: 241.80006313324
• MDL: MFCD16810349
• CID: 4690307
• Update Time: 2025-05-27

[(4-Tert-Butylphenyl)methyl](propyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(4-tert-Butylphenyl)methyl](propyl)amine hydrochloride
• [(4-Tert-Butylphenyl)methyl](propyl)amine hydrochloride

• MDL： MFCD16810349
• Inchi： 1S/C14H23N.ClH/c1-5-10-15-11-12-6-8-13(9-7-12)14(2,3)4;/h6-9,15H,5,10-11H2,1-4H3;1H
• InChI Key： UOADGCYJEZWIGF-UHFFFAOYSA-N
• SMILES： Cl.N(CCC)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 161
• Topological Polar Surface Area: 12

Additional information on [(4-Tert-Butylphenyl)methyl](propyl)amine hydrochloride

[(4-Tert-Butylphenyl)methyl](propyl)amine Hydrochloride (CAS No. 1240571-18-9): A Comprehensive Overview

[(4-Tert-Butylphenyl)methyl](propyl)amine hydrochloride (CAS No. 1240571-18-9) is a versatile organic compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound, also known as tert-butylbenzyl propylamine hydrochloride, is a derivative of amines and has gained attention for its unique chemical properties and potential therapeutic applications.

The structure of [(4-Tert-Butylphenyl)methyl](propyl)amine hydrochloride consists of a tert-butyl-substituted benzene ring attached to a methyl group, which is further connected to a propylamine moiety. The hydrochloride salt form ensures its stability and solubility in aqueous solutions, making it suitable for various pharmaceutical formulations. The presence of the tert-butyl group imparts additional steric hindrance and lipophilicity, which can influence its biological activity and pharmacokinetic properties.

Recent research has focused on the potential therapeutic applications of [(4-Tert-Butylphenyl)methyl](propyl)amine hydrochloride. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that [(4-Tert-Butylphenyl)methyl](propyl)amine hydrochloride effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory effects, [(4-Tert-Butylphenyl)methyl](propyl)amine hydrochloride has been investigated for its neuroprotective properties. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic profile of [(4-Tert-Butylphenyl)methyl](propyl)amine hydrochloride has also been studied extensively. Preclinical studies have shown that it has good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the brain and peripheral inflammatory sites. These properties make it an attractive candidate for further development as a therapeutic agent.

From a synthetic perspective, [(4-Tert-Butylphenyl)methyl](propyl)amine hydrochloride can be synthesized through several routes, including the reaction of tert-butylaniline with propionaldehyde followed by reduction and subsequent salt formation with hydrochloric acid. The synthetic process is well-documented in the literature, providing a reliable method for large-scale production.

In terms of safety, [(4-Tert-Butylphenyl)methyl](propyl)amine hydrochloride has been evaluated for its toxicity and side effects. Preclinical studies have shown that it has a low toxicity profile at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new compound, further clinical trials are necessary to fully assess its safety and efficacy in humans.

The market potential for [(4-Tert-Butylphenyl)methyl](propyl)amine hydrochloride is substantial, given its diverse range of applications in pharmaceuticals and chemical synthesis. The growing demand for novel therapeutics to treat chronic pain, inflammation, and neurodegenerative diseases presents significant opportunities for commercialization. Companies involved in drug discovery and development are increasingly interested in compounds like [(4-Tert-Butylphenyl)methyl](propyl)amine hydrochloride due to their unique properties and promising therapeutic profiles.

In conclusion, [(4-Tert-Butylphenyl)methyl](propyl)amine hydrochloride (CAS No. 1240571-18-9) is a multifaceted compound with significant potential in various scientific and medical applications. Its anti-inflammatory, analgesic, and neuroprotective properties make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, the future prospects for this compound appear promising.